Cas no 2171516-55-3 (5-(4,4-dimethylpiperidin-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid)

• Product Name: 5-(4,4-dimethylpiperidin-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid
• CAS No: 2171516-55-3
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 6011956
• PubChem ID: 165544972
• Update Time: 2025-06-13

5-(4,4-dimethylpiperidin-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 5-(4,4-dimethylpiperidin-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid
• 5-(4,4-dimethylpiperidin-1-yl)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5-oxopentanoic acid
• EN300-1516828
• 2171516-55-3

• Inchi： 1S/C27H32N2O5/c1-27(2)13-15-29(16-14-27)25(32)23(11-12-24(30)31)28-26(33)34-17-22-20-9-5-3-7-18(20)19-8-4-6-10-21(19)22/h3-10,22-23H,11-17H2,1-2H3,(H,28,33)(H,30,31)
• InChI Key： NHRPZVAWFKZWHN-UHFFFAOYSA-N
• SMILES： O=C(C(CCC(=O)O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N1CCC(C)(C)CC1

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 5-(4,4-dimethylpiperidin-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid

Comprehensive Overview of 5-(4,4-dimethylpiperidin-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid (CAS No. 2171516-55-3)

The compound 5-(4,4-dimethylpiperidin-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid (CAS No. 2171516-55-3) is a highly specialized organic molecule with significant applications in pharmaceutical research and peptide synthesis. Its unique structure combines a 4,4-dimethylpiperidine moiety with an Fmoc-protected amino acid, making it a valuable intermediate for drug discovery and bioconjugation. The presence of the fluorenylmethyloxycarbonyl (Fmoc) group ensures selective deprotection, a critical feature in solid-phase peptide synthesis (SPPS). Researchers are increasingly interested in this compound due to its role in developing targeted therapies and its compatibility with modern high-throughput screening platforms.

In recent years, the demand for Fmoc-protected amino acid derivatives like 5-(4,4-dimethylpiperidin-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid has surged, driven by advancements in proteomics and personalized medicine. This compound’s ability to facilitate peptide coupling reactions with minimal side products aligns with the industry’s shift toward greener chemistry. A frequently searched question among scientists is: "How does Fmoc protection enhance peptide synthesis efficiency?" The answer lies in the compound’s stability under basic conditions and its reversible deprotection, which minimizes racemization—a common challenge in peptide manufacturing.

The 4,4-dimethylpiperidine segment of this molecule contributes to its lipophilicity, a property exploited in the design of blood-brain barrier (BBB)-penetrating drugs. With neurodegenerative diseases like Alzheimer’s and Parkinson’s dominating medical research, this structural feature has sparked interest in the compound’s potential for CNS drug development. Analytical techniques such as HPLC and LC-MS are routinely employed to validate its purity, as impurities can critically impact downstream applications. Laboratories prioritizing quality-by-design (QbD) principles often seek high-purity batches of CAS No. 2171516-55-3 to ensure reproducible results.

From an industrial perspective, scalability is a key concern. The synthesis of 5-(4,4-dimethylpiperidin-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid requires optimized protocols to balance yield and cost-effectiveness. A trending topic in organic chemistry forums is the comparison between traditional solution-phase synthesis and emerging continuous-flow methodologies for such intermediates. The latter offers advantages like reduced solvent waste and improved reaction control—factors increasingly important in achieving sustainable chemistry goals.

Beyond pharmaceuticals, this compound finds niche applications in biomaterials engineering, particularly in creating peptide-based hydrogels for tissue scaffolding. Its dual functionality—the carboxylic acid and Fmoc-protected amine—enables precise cross-linking in biocompatible matrices. As regenerative medicine gains traction, researchers are investigating how structural modifications of CAS No. 2171516-55-3 could tailor mechanical properties of such materials. This intersection of chemistry and bioengineering exemplifies the compound’s versatility.

In summary, 5-(4,4-dimethylpiperidin-1-yl)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5-oxopentanoic acid represents a convergence of synthetic utility and biomedical relevance. Its CAS No. 2171516-55-3 serves as a crucial identifier for procurement and regulatory compliance. As the scientific community prioritizes precision molecular design, this compound will likely remain a staple in cutting-edge research, addressing challenges from drug delivery optimization to smart biomaterial fabrication.